Cas no 17334-50-8 ((+/-)-Catechin)

(+/-)-Catechin structure

Product Name:(+/-)-Catechin

CAS No:17334-50-8

Molecular Formula:C₁₅H₁₄O₆

Molecular Weight:290.26806

CID:175740

PubChem ID:1203

(+/-)-Catechin Properties

Names and Identifiers

- 2H-1-Benzopyran-3,5,7-triol,2-(3,4-dihydroxyphenyl)-3,4-dihydro-, (2R,3R)-rel-
- cis-(±)-2-(3,4-dihydroxyphenyl)-3,4-dihydro-2H-1-benzopyran-3,5,7-triol
- (+/-)-Epicatechin
- 2-(3,4-dihydroxyphenyl)-3,4-dihydro-2H-chromene-3,5,7-triol
- cis-(1)-2-(3,4-Dihydroxyphenyl)-3,4-dihydro-2H-1-benzopyran-3,5,7-triol
- Einecs 241-357-4
- NCGC00015215-03
- 2-(3,4-Dihydroxyphenyl)-3,5,7-chromanetriol #
- BSPBio_000713
- epi-?Catechin 3-?O-?gallate
- FT-0636422
- SB18952
- (+)-Catechin-13C3
- (-)-CATECHINHYDRATE
- BDBM50479045
- NCGC00015215-06
- SCHEMBL10001669
- 2-(3,4-Dihydroxyphenyl)chromane-3,5,7-triol
- NCGC00095270-02
- NCGC00015215-02
- AKOS016009549
- cis-(+/-)-2-(3,4-dihydroxyphenyl)-3,4-dihydro-2H-1-benzopyran-3,5,7-triol
- NS00079814
- catechins
- 7295-85-4
- NCGC00015215-04
- CS-0157109
- Epicatechin, (+/-)-
- AB85826
- DTXSID10859304
- EpCt-pl
- NCGC00095270-01
- HMS1664H16
- trans-2-(3,4-Dihydroxyphenyl)-3,4-dihydro-1(2H)-benzopyran-3,5,7-triol
- 13392-26-2
- 2-(3,4-Dihydroxyphenyl)chroman-3,5,7-triol
- Catechin (hydrate)
- C17590
- AB00513926
- MFCD00066757
- Q51617472
- 17334-50-8
- FT-0604384
- SCHEMBL19411
- MFCD00075648
- EC (C)
- Epicatechol, (-)-
- 714E3A52-14F7-4C41-BF5D-1DAA0C81FCC5
- FT-0613995
- 2H-1-Benzopyran-3,5,7-triol, 2-(3,4-dihydroxyphenyl)-3,4-dihydro-,(2R,3S)-rel-
- CHEBI:23053
- BRD-A61899133-002-02-2
- NSC 81162
- DL-Catechin; Racemic catechin; dl-Catechin; dl-Catechol; rac-Catechin
- BS-15212
- D70844
- (?)-cis-3,3',4',5,7-Pentahydroxyflavane
- BPBio1_000785
- 2H-1-Benzopyran-3,5,7-triol,2-(3,4-dihydroxyphenyl)-3,4-dihydro-
- (+)-3,3',4',5,7-Flavanpentol
- (+/-)-Catechin
- L-Epicatechin
- 2-(3,4-Dihydroxyphenyl)-3,4-dihydro-2H-1-benzopyran-3,5,7-triol
- (-)-cis-3,3',4',5,7-Pentahydroxyflavane
- (2R,3R)-2-(3,4-Dihydroxyphenyl)-3,4-dihydro-1(2H)-benzopyran-3,5,7-triol
- Prestwick3_000817
- FT-0614024
- (-)-3,5,7,3',4'-PENTAHYDROXYFLAVAN
- CHEMBL206452
- (+)-Catechin;Cianidanol;Catechuic acid
- trans-3,3',4',5,7-Pentahydroxyflavane
- SY066787
- NCGC00016415-03
- (2R,3R)-2-(3,4-Dihydroxyphenyl)chroman-3,5,7-triol
- (-)-epi catechin
- 3,3',4',5,7-Pentahydroxyflavane
- (-)epicatechin
- Tox21_110101
- KBio2_000639
- KUC104404N
- Epicatechin, primary pharmaceutical reference standard
- GTPL12497
- EINECS 207-710-1
- (-)-EPICATECHIN (CONSTITUENT OF MARITIME PINE) [DSC]
- CHEBI:90
- BSPBio_001626
- Kakaol
- O10053
- (2R,3R)-2-(3,4-dihydroxyphenyl)-3,4-dihydro-2H-chromene-3,5,7-triol
- epi-Catechin
- l-Acacatechin
- 2H-1-Benzopyran-3,5,7-triol, 2-(3,4-dihydroxyphenyl)-3,4-dihydro-, (2R,3R)-
- (2R,3R)-2-(3,4-dihydroxyphenyl)-3,4-dihydro-2H-1-benzopyran-3,5,7-triol
- MLS001304012
- (-)-Epicatechin
- 2H-1-Benzopyran-3,5,7-triol, 2-(3,4-dihydroxyphenyl)-3,4-dihydro-,(2R,3R)-
- Epicatechin
- 2H-1-Benzopyran-3,5,7-triol, 2-(3,4-dihydroxyphenyl)-3,4-dihydro-, (2R-cis)-
- NCGC00016415-02
- AKOS015895981
- (2R,3R)-2-(3,4-dihydroxyphenyl)chromane-3,5,7-triol
- 2,3-cis-epicatechin
- 490-46-0
- (-)-EPICATECHIN (CONSTITUENT OF GRAPE SEEDS OLIGOMERIC PROANTHOCYANIDINS)
- NCGC00015215-01
- L-Epicatechin ,(S)
- SMR000156230
- NCGC00016415-01
- DS-3358
- CF3BA0C2-DE1B-44AB-A4D3-800F017221BA
- Lopac-C-1251
- SMP1_000115
- (-)-Epicatechin, >=90% (HPLC)
- NCGC00017331-08
- Spectrum2_000675
- (-)-Epicatechin 1000 microg/mL in Acetonitrile
- HMS1923M05
- 2-(3,4-Dihydroxyphenyl)-2,3,4-trihydro-3,5,7-trihydroxychromene
- CAS-154-23-4
- DivK1c_006363
- KBio2_003207
- Spectrum_000159
- AC-14586
- Spectrum5_000929
- BDBM23417
- CCRIS 7097
- (2R,3R)-2-(3,4-Dihydroxyphenyl)-3,5,7-chromanetriol
- DB12039
- (2R,3R)-(-)-Epicatechin
- (-)-cis-Epicatechin
- 1ST000539
- NSC 81161
- .alpha. Catechin
- SPECTRUM210206
- Tox21_110101_1
- l-Epicatechol
- KSC-10-144
- A871843
- s4723
- (-)-Epicatechin 1000 microg/mL in Acetone
- UNII-34PHS7TU43
- SPBio_000769
- CS-3760
- Epicatechol
- Teacatechin I
- Q-200001
- (-)-EPICATECHIN [USP-RS]
- MLS001304152
- NS00093637
- Colatein
- L-EPICATECHIN [WHO-DD]
- SCHEMBL19412
- Oprea1_209947
- (-)-Epicatechol
- Prestwick_203
- KBio2_005775
- SDCCGMLS-0066927.P001
- 28E
- Spectrum3_000243
- ACon1_001106
- LMPK12020003
- alpha-catechin
- NCGC00016415-04
- KBioGR_001538
- HY-N0001
- E1226
- SpecPlus_000267
- L(-)-Epicatechin
- CCG-38571
- (-)-Epicatechin, analytical standard
- Q23050136
- (-)-EPICATECHIN (CONSTITUENT OF MARITIME PINE)
- KBio3_001126
- (-)-EPICATECHIN (USP-RS)
- 34PHS7TU43
- BP-30203
- KBio1_001307
- NSC81161
- epi-Catechol
- Spectrum4_000949
- (-)-Epicatechin, >=98% (HPLC), from green tea
- BCBcMAP01_000224
- CAS-7295-85-4
- CAS-490-46-0
- (-)-(2R:3R)-5,7,3',4'-Tetrahydroxyflavan-3-ol
- CHEMBL583912
- C09727
- Acacatechin
- DTXCID2025133
- KBioSS_000639
- (-)-EPICATECHIN(EG) (CONSTITUENT OF POWDERED DECAFFEINATED GREEN TEA EXTRACT)
- DTXSID4045133
- C15H14O6
- cid_72276
- 2-(3,4-dihydroxyphenyl)-2,3,4-trihydro-3,5,7-trihydroxychromene;L-Epicatechin
- (2R-cis)-2-(3,4-Dihydroxyphenyl)-3,4-dihydro-2H-1-benzopyran-3,5,7-triol
- Epicatechin-(-)
- NSC-81161
- 2H-1-Benzopyran-3,7-triol, 2-(3,4-dihydroxyphenyl)-3,4-dihydro-, (2R-cis)-
- NSC-81162
- (.+-.)-Epicatechol
- NSC81162
- SCHEMBL13350313
- EINECS 241-357-4
- DB-050100
- DB-017858
- +Expand
- InChIKey： PFTAWBLQPZVEMU-UHFFFAOYSA-N
- Inchi： InChI=1S/C15H14O6/c16-8-4-11(18)9-6-13(20)15(21-14(9)5-8)7-1-2-10(17)12(19)3-7/h1-5,13,15-20H,6H2
- SMILES： OC1=CC=C(C2OC3=CC(=CC(O)=C3CC2O)O)C=C1O

Computed Properties

Exact Mass: 290.07902
Hydrogen Bond Donor Count: 5
Hydrogen Bond Acceptor Count: 6
Rotatable Bond Count: 1
Monoisotopic Mass: 290.079
Heavy Atom Count: 21
Complexity: 364
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.4
Topological Polar Surface Area: 110A^2

Experimental Properties

LogP: 1.54610
PSA: 110.38
Refractive Index: 1.741
Boiling Point: 630.4ºC at 760mmHg
Flash Point: 335ºC
Color/Form: White to yellowish crystal powder
Density: 1.593g/cm3

(+/-)-Catechin Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:17334-50-8)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

(+/-)-Catechin Related Literature

1. One-step extraction prior to two-step detection by ultra high performance liquid chromatography tandem mass spectrometry (UHPLC-MS/MS) to determine different groups of antibacterial agents in infant disposable hygiene products

Hua Dang,Donghong Liu,Xiangchang Hou,Yuluan Wu,Bin Wang,Hao Dong,Yanping Xian Anal. Methods 2017 9 482
2. An ensemble docking-based virtual screening according to different TRPV1 pore states toward identifying phytochemical activators

Mina Maddah,Nadia Hoseinian,Mahdi Pourfath New J. Chem. 2023 47 2003
3. Silybin and its congeners: from traditional medicine to molecular effects

Vladimír K?en,Kate?ina Valentová Nat. Prod. Rep. 2022 39 1264
4. Stereoselective C-4 functionalisation of flavan-3-ols. The significance of conformational mobility of the flavan heterocycle in stereoselectivity at the benzylic carbon

Jacobus A. Steenkamp,Johannes C. S. Malan,Daneel Ferreira J. Chem. Soc. Perkin Trans. 1 1988 2179
5. Ethyl acetate extract of the Musa nana flower inhibits osteoclastogenesis and suppresses NF-κB and MAPK pathways

Min-Min Tang,Ying-Jie Chen,Jia-Ying Wu,Aftab Amin,Xue-Ming Zhou,Cai Jin,Guang-Ying Chen,Zhi-Ling Yu Food Funct. 2021 12 11586
6. Anti-Parkinson's disease activity of phenolic acids from Eucommia ulmoides Oliver leaf extracts and their autophagy activation mechanism

Shanshan Zhang,Zhangping Yu,Jingyu Xia,Xuanming Zhang,Kechun Liu,Attila Sik,Meng Jin Food Funct. 2020 11 1425
7. Synthesis of condensed tannins. Part 19. Phenol oxidative coupling of (+)-catechin and (+)-mesquitol. Conformation of bis-(+)-catechins

Desmond A. Young,Esmé Young,David G. Roux,E. Vincent Brandt,Daneel Ferreira J. Chem. Soc. Perkin Trans. 1 1987 2345

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